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Compound of Interest

Compound Name:
3-Dimethylamino-2-methyl-2-

propenal

Cat. No.: B1144346 Get Quote

An In-depth Technical Guide on the Molecular Weight of 3-Dimethylamino-2-methyl-2-
propenal

For researchers, scientists, and drug development professionals, a precise understanding of

the molecular characteristics of chemical compounds is fundamental. This guide provides a

detailed breakdown of the molecular weight of 3-Dimethylamino-2-methyl-2-propenal, a
compound of interest in various research and development applications.

Molecular Composition and Weight
The molecular formula for 3-Dimethylamino-2-methyl-2-propenal is C₆H₁₁NO.[1][2][3] The

molecular weight is a critical parameter derived from the sum of the atomic weights of its

constituent atoms.

A summary of the atomic composition and the calculation of the molecular weight is presented

in the table below.
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Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 6 ~12.011[4][5] ~72.066

Hydrogen H 11 ~1.008[6][7][8] ~11.088

Nitrogen N 1
~14.007[9][10]

[11]
~14.007

Oxygen O 1
~15.999[12][13]

[14][15]
~15.999

Total ~113.16

The experimentally determined and commonly accepted molecular weight of 3-
Dimethylamino-2-methyl-2-propenal is 113.16 g/mol .[1][3]

Logical Relationship of Molecular Weight
Calculation
The following diagram illustrates the logical process for determining the molecular weight of a

compound from its molecular formula and the standard atomic weights of its elements.
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Molecular Formula
(C₆H₁₁NO)

Identify Constituent Elements
(Carbon, Hydrogen, Nitrogen, Oxygen)

Determine Atomic Count
(C=6, H=11, N=1, O=1)

Calculate Total Weight for Each Element
(Atomic Count * Atomic Weight)

Standard Atomic Weights
(from Periodic Table)

Sum of All Elemental Weights

Molecular Weight
(113.16 g/mol)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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